3-amino-1-(2,6-dichlorobenzyl)-5-(trifluoromethyl)-2(1H)-pyridinone

• IUPAC Name: 3-amino-1-[(2,6-dichlorophenyl)methyl]-5-(trifluoromethyl)pyridin-2-one
• InChI: InChI=1S/C13H9Cl2F3N2O/c14-9-2-1-3-10(15)8(9)6-20-5-7(13(16,17)18)4-11(19)12(20)21/h1-5H,6,19H2
• InChI Key: JVBREALHAYEUNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=C(C=C(C2=O)N)C(F)(F)F)Cl
• Molecular Formula: C13H9Cl2F3N2O
• Molecular Weight: 337.12 g/mol

Description

3-amino-1-(2,6-dichlorobenzyl)-5-(trifluoromethyl)-2(1H)-pyridinone, also known as DDBT, is an important organic compound used in many scientific research applications. It is a versatile compound that can be used for various purposes, such as synthesis, drug development, and laboratory experiments. DDBT has been studied extensively due to its wide range of biochemical and physiological effects. In

Scientific Research Applications

Chemical Synthesis and Properties

Research into compounds containing pyridine structures, similar to the chemical structure of interest, reveals a broad range of applications, from the synthesis of complex compounds to their biological and electrochemical activities. Studies have demonstrated the utility of these compounds in forming various ligands for complex compounds, exhibiting notable spectroscopic properties, structural diversity, magnetic characteristics, and potential biological activity. This indicates a promising avenue for further investigation into analogues of such compounds, including 3-amino-1-(2,6-dichlorobenzyl)-5-(trifluoromethyl)-2(1H)-pyridinone, to explore their multifaceted applications (Boča, Jameson, & Linert, 2011).

Biodegradation and Environmental Impact

The environmental persistence and potential for microbial degradation of polyfluoroalkyl chemicals, which share structural similarities with the fluorinated components of the compound , have been a significant concern. Research into these chemicals has highlighted their resistance to degradation and the necessity for additional studies to understand their impact on the environment fully. This could suggest a need for further research into the biodegradability and environmental fate of this compound, to assess its potential environmental risks and degradation pathways (Liu & Mejia Avendaño, 2013).

Pharmacological and Biological Applications

The study of chlorogenic acid (CGA) and its pharmacological activities offers insight into the potential biological applications of structurally complex molecules, including this compound. CGA exhibits a range of therapeutic roles, such as antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective activities. This suggests that compounds with similar molecular complexity could also possess diverse pharmacological properties, warranting further investigation into their therapeutic potentials (Naveed et al., 2018).